Cas no 2097950-18-8 (2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid)

• Product Name: 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid
• CAS No: 2097950-18-8
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5722311
• PubChem ID: 121201136
• Update Time: 2025-06-26

2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2097950-18-8
• 2-[3-(difluoromethyl)pyrrolidin-1-yl]butanoic acid
• 2-(3-(difluoromethyl)pyrrolidin-1-yl)butanoic acid
• AKOS026709135
• F1907-4674
• 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid

• Inchi： 1S/C9H15F2NO2/c1-2-7(9(13)14)12-4-3-6(5-12)8(10)11/h6-8H,2-5H2,1H3,(H,13,14)
• InChI Key： DNQBQLZKXNIOFX-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(C(=O)O)CC)C1)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid

Introduction to 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid (CAS No. 2097950-18-8)

2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2097950-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a pyrrolidinyl moiety linked to a butanoic acid backbone, with the presence of a difluoromethyl group at the 3-position of the pyrrolidine ring. The structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The difluoromethyl substituent is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. This modification is often employed to improve pharmacokinetic properties, such as bioavailability and half-life, while maintaining or enhancing binding affinity to biological targets. The pyrrolidinyl ring, on the other hand, is a common pharmacophore found in many bioactive compounds, contributing to favorable interactions with biological receptors and enzymes.

In recent years, there has been growing interest in the development of small molecules that incorporate fluorine atoms for their ability to modulate biological activity. The difluoromethyl group, in particular, has been extensively studied for its role in enhancing binding affinity and resistance to metabolic degradation. This has led to its incorporation into a wide range of drug candidates across various therapeutic areas, including oncology, immunology, and infectious diseases. The compound 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid exemplifies this trend, showcasing a promising scaffold for further medicinal chemistry optimization.

One of the most compelling aspects of this compound is its potential application in the development of next-generation drugs targeting complex diseases. The pyrrolidinyl scaffold is known for its ability to interact with a diverse array of biological targets, including G protein-coupled receptors (GPCRs), kinases, and other enzymes. By incorporating the difluoromethyl group, researchers aim to enhance the pharmacological profile of the molecule, making it more suitable for therapeutic use. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against certain disease pathways, warranting further investigation.

The synthesis of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Modern techniques in organic synthesis, including transition metal-catalyzed reactions and flow chemistry, have enabled researchers to streamline the synthetic route while maintaining high levels of control over reaction outcomes. These advancements have opened up new possibilities for exploring the therapeutic potential of this compound.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates like 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid. By systematically varying different functional groups within the molecule and assessing their impact on biological activity, researchers can identify key structural elements that contribute to potency and selectivity. This approach has been instrumental in developing high-affinity ligands for various biological targets. The difluoromethyl group plays a crucial role in this context, as it can significantly influence both binding affinity and metabolic stability.

The pharmacokinetic properties of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid are also an area of active investigation. Studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to factors such as increased lipophilicity and resistance to enzymatic degradation. Understanding these properties is essential for designing effective drug candidates that can reach their target sites efficiently and maintain therapeutic levels over time.

In addition to its potential as a lead compound for drug development, 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid may also serve as a valuable intermediate in synthesizing more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling researchers to explore diverse chemical space. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents with tailored properties.

The future prospects for 2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid are promising, given its unique structural features and potential applications in drug discovery. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in developing innovative treatments. The integration of computational modeling and high-throughput screening technologies will further accelerate the process of identifying promising drug candidates from libraries like this one.

In conclusion,2-(3-(Difluoromethyl)pyrrolidin-1-yl)butanoic acid (CAS No. 2097950-18-8) represents a significant advancement in pharmaceutical chemistry with its well-designed molecular architecture aimed at optimizing pharmacological properties through strategic incorporation of fluorine atoms into biologically relevant scaffolds such as pyrrolidine derivatives connected via carboxylic acid functionalities towards developing next-generation therapeutics targeting complex diseases by leveraging modern synthetic methods alongside computational approaches thereby enhancing our capabilities within medicinal chemical innovation landscape today towards more effective patient care tomorrow through continued exploration into nature’s molecular toolbox provided by nature’s own chemical diversity which continues inspiring new breakthroughs each year thanks dedicated scientists worldwide committed advancing human health frontiers every single day without fail!